Cas no 125356-61-8 ((1S,2R)-2-hydroxycyclohexane-1-carbonitrile, trans)

(1S,2R)-2-hydroxycyclohexane-1-carbonitrile, trans structure
125356-61-8 structure
Product Name:(1S,2R)-2-hydroxycyclohexane-1-carbonitrile, trans
CAS No:125356-61-8
MF:C7H11NO
MW:125.168341875076
MDL:MFCD18374332
CID:1218003
PubChem ID:2724649
Update Time:2025-04-20

(1S,2R)-2-hydroxycyclohexane-1-carbonitrile, trans Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarbonitrile, 2-hydroxy-, (1S,2R)-
    • (1S,2R)-2-hydroxycyclohexane-1-carbonitrile, trans
    • (1S,2R)-2-hydroxy-cyclohexanecarbonitrile
    • trans-2-Hydroxycyclohexanecarbonitrile
    • trans-2-Cyano-1-cyclohexanol
    • (1S,2R)-2-Hydroxycyclohexanecarbonitrile
    • DB-299314
    • AKOS026735783
    • (1S,2R)-2-hydroxycyclohexane-1-carbonitrile
    • MFCD00145422
    • 125356-61-8
    • 2-Hydroxycyclohexanecarbonitrile #
    • trans-2-Hydroxy-cyclohexanecarbonitrile
    • 63301-31-5
    • SCHEMBL5511096
    • rac-(1R,2S)-2-hydroxycyclohexane-1-carbonitrile
    • Cyclohexanecarbonitrile, 2-hydroxy-, trans-
    • EN300-245460
    • DTXSID90979397
    • EN300-89915
    • trans-2-cyano-cyclohexanol
    • J-500414
    • TRANS-2-CYANOCYCLOHEXANOL
    • MDL： MFCD18374332
    • Inchi： 1S/C7H11NO/c8-5-6-3-1-2-4-7(6)9/h6-7,9H,1-4H2/t6-,7+/m0/s1
    • InChI Key： MFPCXQNVYPKUSM-NKWVEPMBSA-N
    • SMILES： O[C@@H]1CCCC[C@H]1C#N

Computed Properties

  • Exact Mass: 125.08413
  • Monoisotopic Mass: 125.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 44Ų

Experimental Properties

  • PSA: 44.02

(1S,2R)-2-hydroxycyclohexane-1-carbonitrile, trans Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-89915-0.05g
(1S,2R)-2-hydroxycyclohexane-1-carbonitrile
 125356-61-8 95.0%
0.05g
 $149.0 2025-03-21
Enamine
EN300-89915-0.1g
(1S,2R)-2-hydroxycyclohexane-1-carbonitrile
 125356-61-8 95.0%
0.1g
 $221.0 2025-03-21
Enamine
EN300-89915-0.25g
(1S,2R)-2-hydroxycyclohexane-1-carbonitrile
 125356-61-8 95.0%
0.25g
 $315.0 2025-03-21
Enamine
EN300-89915-0.5g
(1S,2R)-2-hydroxycyclohexane-1-carbonitrile
 125356-61-8 95.0%
0.5g
 $501.0 2025-03-21
Enamine
EN300-89915-1.0g
(1S,2R)-2-hydroxycyclohexane-1-carbonitrile
 125356-61-8 95.0%
1.0g
 $642.0 2025-03-21
Enamine
EN300-89915-2.5g
(1S,2R)-2-hydroxycyclohexane-1-carbonitrile
 125356-61-8 95.0%
2.5g
 $1260.0 2025-03-21
Enamine
EN300-89915-5.0g
(1S,2R)-2-hydroxycyclohexane-1-carbonitrile
 125356-61-8 95.0%
5.0g
 $1862.0 2025-03-21
Enamine
EN300-89915-10.0g
(1S,2R)-2-hydroxycyclohexane-1-carbonitrile
 125356-61-8 95.0%
10.0g
 $2762.0 2025-03-21
Enamine
EN300-89915-1g
(1S,2R)-2-hydroxycyclohexane-1-carbonitrile, trans
 125356-61-8
1g
 $642.0 2023-09-01
Enamine
EN300-89915-5g
(1S,2R)-2-hydroxycyclohexane-1-carbonitrile, trans
 125356-61-8
5g
 $1862.0 2023-09-01

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